Cas no 1400566-17-7 (4-Butyl-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile)

• Product Name: 4-Butyl-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile
• CAS No: 1400566-17-7
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 4817193
• Update Time: 2023-08-19

4-Butyl-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-BUTYL-3-OXO-3,4-DIHYDRO-2H-BENZO[B][1,4]THIAZINE-7-CARBONITRILE
• 3-Oxo-4-butyl-3,4-dihydro-2H-1,4-benzothiazine-7-carbonitrile
• 4-Butyl-3-oxo-3,4-dihydro-2H-benzo[B][1,4]thiazine-7-carbonitrile

• Inchi： 1S/C13H14N2OS/c1-2-3-6-15-11-5-4-10(8-14)7-12(11)17-9-13(15)16/h4-5,7H,2-3,6,9H2,1H3
• InChI Key： LOLFLAJUKBOYAJ-UHFFFAOYSA-N
• SMILES： S1CC(N(C2C=CC(C#N)=CC1=2)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 2.6
• Topological Polar Surface Area: 69.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines